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Compound of Interest

Compound Name: 2-ethyl-1,3-oxazole

Cat. No.: B2687256 Get Quote

This document provides comprehensive guidance on the safe handling and proper disposal of

2-ethyl-1,3-oxazole (also known as 2-ethyl-2-oxazoline), designed for researchers, scientists,

and drug development professionals. Adherence to these procedures is critical for ensuring

laboratory safety and environmental compliance.

Immediate Safety and Hazard Information: 2-Ethyl-1,3-oxazole is a flammable liquid and vapor

that causes severe skin burns and eye damage.[1][2][3] It is crucial to handle this chemical with

appropriate personal protective equipment in a well-ventilated area, away from heat, sparks,

and open flames.[1]

Quantitative Safety Data
For quick reference, the key quantitative safety data for 2-ethyl-1,3-oxazole are summarized

below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2687256?utm_src=pdf-interest
https://www.benchchem.com/product/b2687256?utm_src=pdf-body
https://www.benchchem.com/product/b2687256?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/10431-98-8-A0012077-GB-en.pdf
https://www.polychemistry.com/wp-content/uploads/2021/06/ETOX-Safety-Data-Sheet-EU.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/66412
https://www.chemos.de/import/data/msds/GB_en/10431-98-8-A0012077-GB-en.pdf
https://www.benchchem.com/product/b2687256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2687256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

GHS Classification
Flammable Liquid 3; Skin

Corrosion 1B
[1][2]

Hazard Statements
H226: Flammable liquid and

vapor
[1][2]

H314: Causes severe skin

burns and eye damage
[1][2]

Oral Toxicity (LD50)
Rat: 2700 mg/kg (female),

3660 mg/kg (male)
[4]

Personal Protective Equipment (PPE)
When handling 2-ethyl-1,3-oxazole, including during disposal procedures, the following PPE is

mandatory:

Eye and Face Protection: Wear chemical safety goggles or a full-face shield.[4]

Hand Protection: Use chemical-resistant gloves, such as polyethylene or neoprene.[2]

Inspect gloves for integrity before each use.

Body Protection: A lab coat or chemical-resistant apron is required to prevent skin contact.[2]

Respiratory Protection: In case of insufficient ventilation or irritating vapors, use an acid

gas/organic vapor respirator with compliant cartridges.[2]

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent injury and

further contamination.

Evacuate and Ventilate: Immediately alert personnel in the area and ensure the space is

well-ventilated. Remove all sources of ignition.[1]

Contain Spill: Absorb the spill using an inert, non-combustible material such as vermiculite,

dry sand, or earth.[1] Do not use combustible materials like sawdust.
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Collect Waste: Carefully scoop the absorbed material into a designated, labeled hazardous

waste container using non-sparking tools.[2]

Decontaminate: Clean the spill area thoroughly.

Seek Medical Attention: If skin or eye contact occurs, flush the affected area with water for at

least 15 minutes and seek immediate medical attention.[4]

Step-by-Step Disposal Protocol
The disposal of 2-ethyl-1,3-oxazole is regulated and must be managed as hazardous waste.

At no point should this chemical be disposed of down the drain.[4]

Step 1: Waste Collection

Collect waste 2-ethyl-1,3-oxazole in a dedicated, compatible hazardous waste container.

The original container or a new, clean container made of glass or chemically resistant plastic

is suitable.

Ensure the container is in good condition, with no leaks or damage, and has a tightly sealing

cap.

Step 2: Labeling

Clearly label the waste container with a hazardous waste tag.

The label must include the full chemical name, "2-ethyl-1,3-oxazole," and explicitly state the

associated hazards (e.g., "Flammable," "Corrosive").

Step 3: Storage

Keep the waste container tightly closed at all times, except when adding waste.[4]

Store the container in a designated, cool, dry, and well-ventilated hazardous waste

accumulation area.

The storage area must be away from all sources of ignition, including heat, sparks, and open

flames.[2]
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Store separately from incompatible materials such as strong acids, strong oxidizing agents,

copper, and copper alloys.[2]

It is highly recommended to use secondary containment to prevent the spread of potential

leaks.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health & Safety (EHS) office or a licensed

hazardous waste disposal contractor to schedule a pickup.

Do not mix 2-ethyl-1,3-oxazole waste with other chemical waste streams unless explicitly

permitted by your EHS office.

Follow all institutional and local regulations for waste accumulation time limits and quantity

restrictions.

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of 2-ethyl-1,3-
oxazole.
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Caption: Workflow for the safe disposal of 2-ethyl-1,3-oxazole waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2687256?utm_src=pdf-body-img
https://www.benchchem.com/product/b2687256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2687256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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